Cas no 75618-40-5 (4-(3,5-Dioxocyclohexyl)benzoic acid)

• Product Name: 4-(3,5-Dioxocyclohexyl)benzoic acid
• CAS No: 75618-40-5
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD11840269
• CID: 1075220
• PubChem ID: 51063742
• Update Time: 2025-04-23

4-(3,5-Dioxocyclohexyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dioxocyclohexyl)benzoic acid
• DTXSID60679675
• 75618-40-5
• 4-(3,5-Dioxocyclohexyl)benzoicacid

• MDL： MFCD11840269
• Inchi： 1S/C13H12O4/c14-11-5-10(6-12(15)7-11)8-1-3-9(4-2-8)13(16)17/h1-4,10H,5-7H2,(H,16,17)
• InChI Key： YBAYPABXQBCYAX-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC(C(=O)O)=CC=2)C1)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Additional information on 4-(3,5-Dioxocyclohexyl)benzoic acid

4-(3,5-Dioxocyclohexyl)benzoic Acid: A Comprehensive Overview

4-(3,5-Dioxocyclohexyl)benzoic acid (CAS No. 75618-40-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials. The molecule consists of a benzoic acid group attached to a 3,5-dioxocyclohexyl moiety, which imparts distinctive electronic and structural features.

Recent studies have highlighted the importance of 4-(3,5-Dioxocyclohexyl)benzoic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for creating bioactive compounds with potential therapeutic applications. For instance, its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems. Moreover, the compound's structural flexibility allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of 4-(3,5-Dioxocyclohexyl)benzoic acid involves a multi-step process that typically begins with the preparation of the cyclohexane dione intermediate. This is followed by nucleophilic aromatic substitution or coupling reactions to introduce the benzoic acid group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, 4-(3,5-Dioxocyclohexyl)benzoic acid has shown promise in the field of materials science. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the development of advanced coatings and sensors. Additionally, the compound's compatibility with various polymer systems makes it a valuable additive for enhancing material properties such as thermal stability and mechanical strength.

Recent research has also focused on the environmental impact of 4-(3,5-Dioxocyclohexyl)benzoic acid. Studies have demonstrated that the compound exhibits biodegradability under specific conditions, which is a critical factor for its sustainable use in industrial applications. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals in various manufacturing processes.

In conclusion, 4-(3,5-Dioxocyclohexyl)benzoic acid (CAS No. 75618-40-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.